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Compound of Interest

Compound Name: Angulatin E

Cat. No.: B15140883

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angulatin E is a naturally occurring sesquiterpenoid isolated from the plant Celastrus
angulatus, a species known for producing a variety of bioactive compounds. As a member of
the terpene class of natural products, Angulatin E possesses a complex chemical structure
that has garnered interest within the scientific community. This technical guide provides a
summary of the currently available physical and chemical properties of Angulatin E, intended
to serve as a foundational resource for researchers and professionals in the fields of natural
product chemistry, pharmacology, and drug development.

Chemical and Physical Properties

While comprehensive experimental data for Angulatin E is limited in publicly accessible
literature, the following key identifiers and properties have been established. These data points
are crucial for the identification and characterization of the compound.
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Property Value Source
Molecular Formula C35H48013 [1112]
Molecular Weight 676.75 g/mol [1][2]
CAS Number 403613-20-7 [1]

o Natural Product,
Classification ) [1]
Sesquiterpene

Source Organism Celastrus angulatus Maxim. [1]

Note on Data Availability: Specific quantitative physical properties such as melting point, boiling
point, and solubility in various solvents are not readily available in the surveyed literature.
Further experimental characterization is required to determine these values.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of Angulatin
E are not extensively documented in publicly available resources. However, general
methodologies for the extraction and isolation of sesquiterpenes from plant material can be
inferred.

General Isolation Workflow

The isolation of sesquiterpenoids like Angulatin E from Celastrus angulatus typically involves a
multi-step process. The following diagram illustrates a logical workflow that would be employed
in a natural product chemistry laboratory.
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General Isolation Workflow for Angulatin E
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Caption: A generalized workflow for the isolation and purification of Angulatin E from its natural

source.

Spectroscopic Characterization

The structural elucidation of Angulatin E would rely on a combination of spectroscopic
techniques. While the specific spectral data for Angulatin E is not available, the following
methods would be essential for its characterization:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are fundamental for
determining the carbon-hydrogen framework of the molecule. 2D NMR techniques such as
COSY, HSQC, and HMBC would be employed to establish connectivity and stereochemistry.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the
molecular formula by providing a highly accurate mass measurement. Fragmentation
patterns observed in MS/MS experiments can offer insights into the compound's structure.

e Infrared (IR) Spectroscopy: IR spectroscopy would be utilized to identify the presence of key
functional groups within the Angulatin E molecule, such as hydroxyl (-OH), carbonyl (C=0),
and ether (C-O-C) groups.

o Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can provide information
about any chromophores present in the molecule, which can aid in structural elucidation.

Biological Activity and Signaling Pathways

Currently, there is no specific information in the public domain detailing the biological activity or
the mechanism of action of Angulatin E. It is known to be an active ingredient in the
preparation of "celangulin TC," suggesting it may contribute to the overall bioactivity of this
preparation.[1]

Given that many sesquiterpenoids exhibit a range of biological activities, potential areas of
investigation for Angulatin E could include anti-inflammatory, anti-cancer, or neuroprotective
effects. To explore these possibilities, a logical experimental approach would involve a series of
in vitro and in vivo assays.
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Investigative Approach for Biological Activity
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Caption: A proposed logical workflow for the investigation of the biological activity and signaling
pathways of Angulatin E.

Conclusion

Angulatin E is a sesquiterpenoid with a defined chemical identity but limited publicly available
data regarding its specific physical, chemical, and biological properties. This guide consolidates
the known information and outlines standard methodologies for its further investigation. The
complex structure of Angulatin E suggests potential for interesting biological activity, making it
a candidate for further research and development in the pharmaceutical and life sciences
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sectors. The elucidation of its complete physicochemical profile and biological functions will
require dedicated experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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